Cas no 944238-89-5 (tert-butyl (1S,4S)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate)

• Product Name: tert-butyl (1S,4S)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate
• CAS No: 944238-89-5
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD09997870
• CID: 1037213
• PubChem ID: 45789463
• Update Time: 2025-06-22

tert-butyl (1S,4S)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (1S,4S)-tert-Butyl 2,5-diazabicyclo[2.2.2]octane-2-carboxylate
• tert-butyl (1S,4S)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate
• (1S,4S)-2-Boc-2,5-diazabicyclo[2.2.2]octane
• AM804137
• (1S,4S)-2,5-diaza-bicyclo[2.2.2]octane-2-carboxylic acid tert-butyl ester
• MFCD09997870
• SCHEMBL15240645
• SCHEMBL19838832
• DTXSID30671868
• AKOS016009157
• CS-0048671
• P15542
• RBLOMFQUEUBEBG-IUCAKERBSA-N
• (1S,4S)-tert-Butyl2,5-diazabicyclo[2.2.2]octane-2-carboxylate
• (1S,4S)-2-BOC-2,5-DIAZABICYCLO(2.2.2)OCTANE
• AS-52718
• 944238-89-5
• DB-361876

• MDL： MFCD09997870
• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-7-8-4-5-9(13)6-12-8/h8-9,12H,4-7H2,1-3H3/t8-,9-/m0/s1
• InChI Key： RBLOMFQUEUBEBG-IUCAKERBSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H]2CC[C@H]1CN2)=O

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.076±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (3.8 g/l) (25 º C),

tert-butyl (1S,4S)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl (1S,4S)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate

tert-butyl (1S,4S)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate: A Comprehensive Overview

The compound tert-butyl (1S,4S)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate, identified by the CAS number 944238-89-5, is a significant molecule in the field of organic chemistry and drug discovery. This compound belongs to the class of bicyclic amines and has garnered attention due to its unique structural properties and potential applications in various industries.

The molecular structure of tert-butyl (1S,4S)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate is characterized by a bicyclic framework with two nitrogen atoms at positions 2 and 5 of the bicyclo[2.2.2]octane ring system. The stereochemistry at positions 1 and 4 is specified as S configuration, which plays a crucial role in determining its physical and chemical properties. The tert-butyl group attached to the carboxylate moiety adds bulk to the molecule, influencing its solubility and stability.

Recent studies have highlighted the importance of bicyclic amines in drug design, particularly in the development of bioactive compounds with high potency and selectivity. The unique conformational rigidity of the bicyclo[2.2.2]octane system provides an ideal scaffold for interactions with biological targets, such as enzymes and receptors.

In terms of synthesis, tert-butyl (1S,4S)-diazabicyclo[octane]-carboxylate can be prepared through various routes, including ring-closing metathesis and stereoselective alkylation reactions. These methods have been optimized to achieve high yields and excellent stereochemical control, making this compound accessible for large-scale production.

The application of this compound extends beyond pharmaceuticals; it has also found utility in materials science as a precursor for advanced polymers and nanomaterials. Its ability to form stable covalent bonds with other functional groups makes it a versatile building block in organic synthesis.

From an environmental standpoint, researchers have investigated the biodegradation pathways of similar bicyclic amine derivatives to assess their eco-friendliness. While specific data on CAS 944238-89-5 are limited, these studies provide valuable insights into its potential environmental impact.

In conclusion, tert-butyl (1S,4S)-diazabicyclo[octane]-carboxylate stands out as a promising compound with diverse applications across multiple disciplines. Continued research into its properties and potential uses will undoubtedly unlock new opportunities for innovation in both academic and industrial settings.